molecular formula C17H15NO3 B8481928 4-Benzyloxy-1-methyl-1H-indole-2-carboxylic acid

4-Benzyloxy-1-methyl-1H-indole-2-carboxylic acid

Cat. No.: B8481928
M. Wt: 281.30 g/mol
InChI Key: KHMVUGLKZABSPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzyloxy-1-methyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15NO3

Molecular Weight

281.30 g/mol

IUPAC Name

1-methyl-4-phenylmethoxyindole-2-carboxylic acid

InChI

InChI=1S/C17H15NO3/c1-18-14-8-5-9-16(13(14)10-15(18)17(19)20)21-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,19,20)

InChI Key

KHMVUGLKZABSPC-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C1C(=O)O)C(=CC=C2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-benzyloxy-1-methyl-1H-indole-2-carboxylate (3.09 g) in THF (200 mL) was added LiOH.H2O (1.26 g) in water (200 mL) and the resulting two phase solution was heated at 45° C. under nitrogen overnight. The cooled reaction mixture was evaporated to remove THF and the remaining aqueous solution was acidified with NaHSO4 to precipitate the title compound, which was collected, washed with water, and dried to give 2.87 g of the title compound. Mp 216.6-216.8° C.
Name
ethyl 4-benzyloxy-1-methyl-1H-indole-2-carboxylate
Quantity
3.09 g
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
1.26 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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